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Cat. No.: B13155353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indium monobromide (InBr) is an inorganic compound that has garnered interest in various

fields of chemical research, primarily due to its utility in synthetic chemistry and its unique solid-

state properties. This technical guide provides an in-depth exploration of the discovery, history,

synthesis, and characterization of indium monobromide, tailored for an audience of

researchers, scientists, and professionals in drug development who may utilize indium-based

reagents in their work.

Historical Perspective
The study of indium halides dates back to the discovery of indium itself in 1863 by German

chemists Ferdinand Reich and Hieronymus Theodor Richter through spectroscopic analysis of

zinc ores. The element was named for the brilliant indigo blue line in its atomic spectrum.

Following the isolation of the element, scientific inquiry into its compounds began. While early

investigations focused on the more stable indium(III) halides, the synthesis and

characterization of the lower-valent indium(I) halides, such as indium monobromide,

represented a significant advancement in understanding the chemistry of this Group 13

element.

The definitive synthesis and structural characterization of indium monobromide were reported

in the mid-20th century. It was established that InBr is a red crystalline solid with a distorted
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rock salt structure, isostructural with thallium(I) iodide (TlI). This structural determination was

crucial in understanding the bonding and electronic properties of indium in its +1 oxidation

state.

Synthesis of Indium Monobromide
Indium monobromide is typically synthesized through the comproportionation of indium metal

and indium tribromide. This reaction is carried out at elevated temperatures to ensure the

formation of the monovalent species.

Experimental Protocol: Synthesis via
Comproportionation
Objective: To synthesize indium monobromide (InBr) from indium metal and indium tribromide

(InBr₃).

Materials:

Indium metal (In), powder or granules (99.99% purity)

Indium(III) bromide (InBr₃), anhydrous (99.9%)

Quartz ampoule

Schlenk line and vacuum pump

Tube furnace

Procedure:

In a dry glovebox, a stoichiometric mixture of indium metal and indium tribromide (2:1 molar

ratio) is placed into a quartz ampoule.

The ampoule is connected to a Schlenk line and evacuated to a high vacuum (<10⁻⁴ torr).

The ampoule is sealed under vacuum using a high-temperature torch.
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The sealed ampoule is placed in a tube furnace and heated to 350-400 °C for 24-48 hours.

The furnace should be rocked or rotated if possible to ensure thorough mixing.

After the reaction period, the furnace is cooled slowly to room temperature.

The resulting product, a red crystalline solid, is collected in an inert atmosphere.

Purification: The product is typically of high purity. If unreacted starting materials are present,

sublimation under vacuum can be used for purification, although the vapor pressures of the

species must be carefully considered.

Starting Materials

Reaction Process ProductIndium Metal (In)

Combine in Quartz Ampoule

Indium Tribromide (InBr3)

Evacuate and SealUnder Vacuum Heat in Furnace (350-400 °C)24-48 hours Slow Cooling Indium Monobromide (InBr)

Characterization Methods

Obtained Data

Synthesized InBr

X-ray Diffraction Raman Spectroscopy Infrared Spectroscopy

Crystal Structure
Lattice Parameters In-Br Stretching Frequencies

Confirmation of InBr Phase Confirmation of In-Br Bond
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[https://www.benchchem.com/product/b13155353#discovery-and-history-of-indium-
monobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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